Cas no 1513574-39-4 (2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine)
2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinamine, 2-cyclopropyl-N-methyl-6-(4-morpholinyl)-
- 2-cyclopropyl-n-methyl-6-morpholinopyrimidin-4-amine
- 2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine
-
- Inchi: 1S/C12H18N4O/c1-13-10-8-11(16-4-6-17-7-5-16)15-12(14-10)9-2-3-9/h8-9H,2-7H2,1H3,(H,13,14,15)
- InChI Key: WLGSYRPSSAQJBO-UHFFFAOYSA-N
- SMILES: C1(C2CC2)=NC(N2CCOCC2)=CC(NC)=N1
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 442.4±45.0 °C(Predicted)
- pka: 7.18±0.10(Predicted)
2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C200101-100mg |
2-cyclopropyl-n-methyl-6-morpholinopyrimidin-4-amine |
1513574-39-4 | 100mg |
$ 95.00 | 2022-03-28 | ||
| TRC | C200101-500mg |
2-cyclopropyl-n-methyl-6-morpholinopyrimidin-4-amine |
1513574-39-4 | 500mg |
$ 365.00 | 2022-03-28 | ||
| TRC | C200101-1g |
2-cyclopropyl-n-methyl-6-morpholinopyrimidin-4-amine |
1513574-39-4 | 1g |
$ 570.00 | 2022-03-28 | ||
| Life Chemicals | F1967-5142-0.25g |
2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine |
1513574-39-4 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F1967-5142-0.5g |
2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine |
1513574-39-4 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F1967-5142-1g |
2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine |
1513574-39-4 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F1967-5142-2.5g |
2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine |
1513574-39-4 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F1967-5142-5g |
2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine |
1513574-39-4 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F1967-5142-10g |
2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine |
1513574-39-4 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine
2-Cyclopropyl-N-Methyl-6-Morpholinopyrimidin-4-Amine: A Comprehensive Overview
The compound 2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine, identified by the CAS number 1513574-39-4, has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule, with its unique structural features, has been extensively studied for its potential applications in drug development. The name itself suggests a complex structure, combining a cyclopropyl group, a morpholine ring, and an amine functional group, all of which contribute to its diverse chemical properties.
Recent studies have highlighted the importance of pyrimidine derivatives in the development of therapeutics targeting various diseases, including cancer and inflammatory conditions. The presence of a cyclopropyl group in this compound is particularly interesting, as it has been shown to enhance the molecule's stability and bioavailability. Additionally, the morpholine ring is known for its ability to improve pharmacokinetic properties, making this compound a promising candidate for drug delivery systems.
In terms of synthesis, researchers have employed a variety of methodologies to construct the 2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine framework. One notable approach involves the use of microwave-assisted synthesis, which has proven to be highly efficient in forming the required heterocyclic structures. This method not only reduces reaction times but also enhances the purity of the final product, making it more suitable for biological testing.
The pharmacological activity of this compound has been extensively evaluated in vitro and in vivo models. Preclinical studies have demonstrated that it exhibits potent anti-inflammatory and anti-proliferative effects, suggesting its potential utility in treating conditions such as arthritis and certain types of cancers. Furthermore, recent research has explored its ability to modulate key signaling pathways involved in cellular apoptosis and inflammation, further underscoring its therapeutic potential.
From an industrial perspective, the scalability of synthesizing 2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine is a critical consideration. Researchers have optimized synthetic routes to ensure that the compound can be produced on a larger scale without compromising quality or yield. This scalability is essential for advancing the compound through clinical trials and eventual commercialization.
In conclusion, 2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine, with its unique structural features and promising pharmacological profile, represents a significant advancement in medicinal chemistry. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of novel therapeutic agents.
1513574-39-4 (2-cyclopropyl-N-methyl-6-morpholinopyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)